3-Fluorobenzene-1-sulfonyl bromide

• Molecular Formula: C6H4BrFO2S
• Molecular Weight: 239.06 g/mol
• IUPAC Name: 3-fluorobenzenesulfonyl bromide
• InChI: InChI=1S/C6H4BrFO2S/c7-11(9,10)6-3-1-2-5(8)4-6/h1-4H
• InChI Key: NFMLREOYPXLUNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)Br)F

Description

3-Fluorobenzene-1-sulfonyl bromide is an organic compound with the molecular formula C6H4BrFO2S. It is a derivative of benzene, where a fluorine atom is attached to the benzene ring along with a sulfonyl bromide group. This compound is of interest in various chemical research and industrial applications due to its unique reactivity and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluorobenzene-1-sulfonyl bromide typically involves the sulfonation of 3-fluorobenzene followed by bromination. The process can be summarized as follows:

Sulfonation: 3-Fluorobenzene is treated with sulfur trioxide or chlorosulfonic acid to introduce the sulfonyl group, forming 3-fluorobenzenesulfonic acid.

Bromination: The sulfonic acid derivative is then reacted with bromine or a brominating agent such as phosphorus tribromide to yield this compound.

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow processes to ensure higher yields and purity. These methods often utilize advanced techniques such as tubular diazotization to stabilize the intermediate compounds and minimize side reactions .

Chemical Reactions Analysis

Types of Reactions

3-Fluorobenzene-1-sulfonyl bromide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles.

Electrophilic Aromatic Substitution: The compound can undergo reactions where the sulfonyl group directs the substitution to specific positions on the benzene ring.

Oxidation and Reduction: It can be involved in oxidation and reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles such as amines, alcohols, and thiols. The reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Electrophilic Aromatic Substitution: Reagents such as nitric acid or sulfuric acid can be used under controlled conditions to achieve specific substitutions on the benzene ring.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield 3-fluorobenzene-1-sulfonamide, while electrophilic aromatic substitution can introduce various functional groups onto the benzene ring .

Scientific Research Applications

3-Fluorobenzene-1-sulfonyl bromide has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of sulfonyl-containing compounds.

Biology: The compound can be used to modify biomolecules, such as proteins and peptides, through sulfonylation reactions.

Industry: The compound is used in the production of specialty chemicals and materials, including dyes and polymers

Mechanism of Action

The mechanism of action of 3-Fluorobenzene-1-sulfonyl bromide involves its reactivity as an electrophile. The sulfonyl bromide group is highly reactive towards nucleophiles, allowing it to form covalent bonds with various substrates. This reactivity is utilized in modifying biomolecules and synthesizing complex organic compounds. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophiles it reacts with .

Comparison with Similar Compounds

Similar Compounds

3-Fluorobenzene-1-sulfonyl chloride: Similar in structure but with a chlorine atom instead of bromine.

4-Fluorobenzene-1-sulfonyl bromide: The fluorine atom is positioned at the para position relative to the sulfonyl bromide group.

3-Chlorobenzene-1-sulfonyl bromide: Similar structure with a chlorine atom instead of fluorine.

Uniqueness

3-Fluorobenzene-1-sulfonyl bromide is unique due to the presence of both fluorine and sulfonyl bromide groups, which impart distinct reactivity and properties. The fluorine atom increases the compound’s stability and influences its electronic properties, making it a valuable intermediate in various chemical syntheses .